![molecular formula C8H12ClN3OS B098965 N-(5-Butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide CAS No. 15777-44-3](/img/structure/B98965.png)
N-(5-Butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-Butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide is a useful research compound. Its molecular formula is C8H12ClN3OS and its molecular weight is 233.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitrypanosomal Activity
N-(5-Butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide derivatives exhibit potential antitrypanosomal activity. The synthesis of thiadiazolo-2-iminothiazolidin-4-ones and their derivatives, based on heterocyclization reactions and Knoevenagel condensation, has been explored for their antitrypanosomal properties. In vitro screening against Trypanosoma brucei gambiense revealed compounds with significant trypanocidal effects, indicating their potential in developing treatments against trypanosomiasis (Lelyukh et al., 2017).
Anticancer and Antioxidant Properties
The compound has been a part of various synthetic pathways to create derivatives with promising anticancer and antioxidant activities. For instance, the synthesis of certain N-substituted-2-amino-1,3,4-thiadiazoles, involving 2-amino-1,3,4-thiadiazole as a precursor, led to compounds demonstrating significant cytotoxicity and antioxidant activities. These derivatives present a potential for the development of new therapeutic agents targeting cancer and oxidative stress-related conditions (Hamama et al., 2013).
Antimicrobial Activity
This compound derivatives have shown appreciable antimicrobial properties. The amidoalkylation of secondary heterocyclic amines led to compounds exhibiting significant antibacterial activity against various strains, including gram-negative and gram-positive bacteria. This highlights the compound's potential in the development of new antimicrobial agents (Toshmurodov et al., 2021).
Glutaminase Inhibition
Derivatives of this compound have been synthesized and evaluated as allosteric inhibitors of kidney-type glutaminase (GLS), a target for cancer therapy. The synthesis of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs and their evaluation as GLS inhibitors revealed compounds with similar potency to BPTES but with improved solubility and drug-like properties. This research provides insights into the design of new cancer therapeutics targeting glutaminase (Shukla et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
1,3,4-thiadiazole derivatives have been reported to have a wide range of biological activities, including antimicrobial , antifungal , and anticancer properties. These activities suggest that the compound may interact with multiple targets, potentially disrupting processes related to DNA replication .
Mode of Action
It is known that 1,3,4-thiadiazole derivatives can disrupt processes related to dna replication . This disruption can inhibit the replication of both bacterial and cancer cells , suggesting that the compound may interact with its targets in a way that interferes with these processes.
Biochemical Pathways
Given the compound’s potential to disrupt dna replication processes , it may affect pathways related to cell division and growth
Result of Action
Given the compound’s potential antimicrobial and anticancer activities, it may result in the death of bacterial and cancer cells through disruption of DNA replication processes .
Properties
IUPAC Name |
N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-chloroacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12ClN3OS/c1-2-3-4-7-11-12-8(14-7)10-6(13)5-9/h2-5H2,1H3,(H,10,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEJIXCOQUMLMFB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=NN=C(S1)NC(=O)CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClN3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20166314 |
Source
|
Record name | Acetamide, N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20166314 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.72 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15777-44-3 |
Source
|
Record name | Acetamide, N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-chloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015777443 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetamide, N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20166314 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.